N-(3,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Molecular Formula: C10H7Cl2N3OS
• Molecular Weight: 288.15 g/mol
• IUPAC Name: N-(3,5-dichlorophenyl)-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C10H7Cl2N3OS/c1-5-9(17-15-14-5)10(16)13-8-3-6(11)2-7(12)4-8/h2-4H,1H3,(H,13,16)
• InChI Key: YCNAXKIDJHFMTC-UHFFFAOYSA-N
• SMILES: CC1=C(SN=N1)C(=O)NC2=CC(=CC(=C2)Cl)Cl

Description

N-(3,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a chemical compound that belongs to the class of thiadiazole derivatives. This compound has been extensively studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of N-(3,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes involved in various biological processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-(3,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. The compound has also been shown to exhibit antiviral activity against several viruses, including herpes simplex virus and human immunodeficiency virus. In addition, N-(3,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been shown to exhibit antitumor activity in several cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is its broad spectrum of biological activities. This makes it a potentially useful compound for the development of new drugs. However, one of the limitations of the compound is its relatively low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-(3,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide. One area of research could be the development of new synthetic methods for the compound. Another area of research could be the study of the compound's mechanism of action in more detail. Additionally, the compound could be further studied for its potential use in the treatment of various diseases, including cancer and inflammatory disorders.

Synthesis Methods

The synthesis of N-(3,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide can be achieved through several methods. One of the most common methods involves the reaction of 3,5-dichloroaniline with thiosemicarbazide in the presence of acetic anhydride. The resulting product is then reacted with methyl isocyanate to yield N-(3,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide.

Scientific Research Applications

N-(3,5-dichlorophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, and antitumor activities. The compound has also been studied for its potential use as an anti-inflammatory agent.